8-(furan-2-ylmethyl)-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4,7-dimethyl-2-phenacylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H19N5O4/c1-14-11-26-18-19(23-21(26)25(14)12-16-9-6-10-31-16)24(2)22(30)27(20(18)29)13-17(28)15-7-4-3-5-8-15/h3-11H,12-13H2,1-2H3
• InChI Key: AHKRMJJXVTUYNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=CO4)N(C(=O)N(C3=O)CC(=O)C5=CC=CC=C5)C
• Molecular Formula: C22H19N5O4
• Molecular Weight: 417.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Synthesis Analysis

In general, imidazole derivatives can be synthesized using various methods. For instance, one method involves the reaction of 2-furoic acid, furfurylamine, and furfuryl alcohol under microwave radiation. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents.

Chemical Reactions Analysis

The chemical reactions involving imidazole derivatives can vary widely depending on the specific compound and reaction conditions. For example, imidazole derivatives can show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have shown significant antibacterial activity. . .

Antiviral Activity

. This makes them valuable in the development of antiviral drugs.

Antioxidant Activity

. This makes them useful in the development of drugs for diseases caused by oxidative stress.

Antitumor Activity

Furan derivatives have shown potential in the field of oncology. , making them potential candidates for the development of new cancer therapies.

Antihistaminic Activity

. This makes them valuable in the development of drugs for allergies and other conditions involving histamine release.

Fungicides

. This makes them valuable in the field of agriculture for the protection of plants against fungal diseases.

Synthesis of Dihydroxyl Ketones and Hydroxyl Diones

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Development of Novel Drugs

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Future Directions

The future directions in the field of imidazole derivatives research could involve the development of new synthetic methods, exploration of their biological activities, and their potential applications in drug development.